![molecular formula C22H22ClN3O2 B2968056 {6-Chloro-4-[(1-phenylethyl)amino]quinolin-3-yl}(morpholin-4-yl)methanone CAS No. 1638709-07-5](/img/structure/B2968056.png)
{6-Chloro-4-[(1-phenylethyl)amino]quinolin-3-yl}(morpholin-4-yl)methanone
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Description
{6-Chloro-4-[(1-phenylethyl)amino]quinolin-3-yl}(morpholin-4-yl)methanone is a useful research compound. Its molecular formula is C22H22ClN3O2 and its molecular weight is 395.89. The purity is usually 95%.
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Scientific Research Applications
Imaging Agents for Parkinson's Disease
- A study focused on the synthesis of [11C]HG-10-102-01, a potential PET agent for imaging the LRRK2 enzyme in Parkinson's disease. This agent was synthesized from specific precursors with a high radiochemical yield and purity, highlighting its potential for neurological research and diagnostic applications (Wang, Gao, Xu, & Zheng, 2017).
Synthesis and Evaluation of Quinoline Derivatives
- Research into novel quinoline-based 1,2,3-triazoles has demonstrated antimicrobial and antimalarial activities, showcasing the versatility of quinoline derivatives in developing new therapeutic agents (Parthasaradhi, Suresh, Ranjithkumar, & Savithajyostna, 2015).
- Another study highlighted the antiproliferative effects of 3-phenylquinolinylchalcone derivatives against non-small cell lung cancers and breast cancers, identifying potent compounds for further drug development (Tseng et al., 2013).
Novel Fluorophores for Biomedical Analysis
- The discovery of 6-methoxy-4-quinolone as a stable fluorophore with strong fluorescence across a wide pH range in aqueous media, and its application as a fluorescent labeling reagent, opens new avenues for biomedical analysis (Hirano et al., 2004).
Properties
IUPAC Name |
[6-chloro-4-(1-phenylethylamino)quinolin-3-yl]-morpholin-4-ylmethanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H22ClN3O2/c1-15(16-5-3-2-4-6-16)25-21-18-13-17(23)7-8-20(18)24-14-19(21)22(27)26-9-11-28-12-10-26/h2-8,13-15H,9-12H2,1H3,(H,24,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGGVBDKGKNMYMT-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCOCC4)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN3O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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